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Compound of Interest

Compound Name: Immepip dihydrobromide

Cat. No.: B1671797 Get Quote

For immediate reference, this guide provides essential safety and logistical information for

researchers, scientists, and drug development professionals working with Immepip
dihydrobromide. Adherence to these protocols is critical for ensuring a safe laboratory

environment and the integrity of your research.

Immepip dihydrobromide is a potent histamine H3 and H4 receptor agonist used in

neuroscience research.[1][2][3] As with any biologically active compound, proper handling and

disposal are paramount. This document outlines the necessary personal protective equipment

(PPE), handling procedures, and disposal plans to minimize risk and ensure operational

efficiency.

Essential Safety & Handling Protocols
When working with Immepip dihydrobromide, a comprehensive approach to safety is

required, beginning with a thorough risk assessment. The following table summarizes the key

safety and handling information derived from safety data sheets (SDS).
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Parameter Specification Source

Chemical Formula C9H17Br2N3 [4]

Molecular Weight 327.06 g/mol [4]

Appearance
White to beige

powder/crystalline solid
[2][5]

Solubility
Soluble in water (up to 100

mM) and DMSO
[1][5]

Storage

Recommended: 4°C, sealed,

away from moisture and light.

Long-term (solvent): -80°C (6

months) or -20°C (1 month)

[4][6]

Hazard Class
Acute toxicity, oral (Category

4)
[4]

Signal Word Warning [2][4]

Hazard Statement H302: Harmful if swallowed [2][4]

Occupational Exposure Limits

No occupational exposure limit

values have been established

for this product.

[4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial. The following PPE is mandatory

when handling Immepip dihydrobromide to prevent inhalation, ingestion, and contact with

skin and eyes.[4]

Eye Protection: Wear safety goggles with side-shields.[4]

Hand Protection: Use protective gloves.[4]

Skin and Body Protection: Wear impervious clothing to protect the skin.[4]
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Respiratory Protection: In situations where dust or aerosol formation is possible, a suitable

respirator, such as a type N95 (US) dust mask, should be used.[2][4]

Operational Plans: From Receipt to Disposal
A clear, step-by-step workflow ensures that Immepip dihydrobromide is handled safely and

effectively throughout its lifecycle in the laboratory.
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Preparation Phase

Handling & Experimental Phase

Cleanup & Disposal Phase

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Protective Gloves
- Impervious Clothing

- Respirator (if needed)

Work in a well-ventilated area with an accessible safety shower and eye wash station

Proceed to Handling

Weigh and prepare solutions, avoiding dust and aerosol formation

Conduct experiment following established protocols

Decontaminate surfaces and equipment with alcohol

Experiment Complete

Absorb spills with inert material (e.g., diatomite)

Dispose of waste in accordance with local, state, and federal regulations

Click to download full resolution via product page

Figure 1. Workflow for Safe Handling of Immepip Dihydrobromide.
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First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek prompt medical attention.[4]

Skin Contact: Thoroughly rinse the affected skin with water and remove contaminated

clothing. Call a physician.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical help.[4]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[4]

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and cleaning materials,

must be disposed of in accordance with all applicable local, state, and federal regulations.[4]

Do not allow the product to enter drains or watercourses.[4][7]

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling Immepip dihydrobromide, ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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